3-chloro-4-fluoro-N-(5-methyl-3-isoxazolyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-4-fluoro-N-(5-methyl-1,2-oxazol-3-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C13H8ClFN2O2S/c1-6-5-9(17-19-6)16-13(18)12-11(14)10-7(15)3-2-4-8(10)20-12/h2-5H,1H3,(H,16,17,18)
• InChI Key: MCDXBOSWSCLPGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=C(C3=C(C=CC=C3S2)F)Cl
• Molecular Formula: C13H8ClFN2O2S
• Molecular Weight: 310.73 g/mol

Description

3-chloro-4-fluoro-N-(5-methyl-3-isoxazolyl)-1-benzothiophene-2-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). It is currently being studied for its potential therapeutic applications in various diseases, including autoimmune disorders and cancer.

Mechanism of Action

3-chloro-4-fluoro-N-(5-methyl-3-isoxazolyl)-1-benzothiophene-2-carboxamide is a BTK inhibitor that binds to the active site of BTK and prevents its activation. BTK is a key enzyme in the B-cell receptor signaling pathway, which plays a critical role in the development and activation of B-cells. By inhibiting BTK, 3-chloro-4-fluoro-N-(5-methyl-3-isoxazolyl)-1-benzothiophene-2-carboxamide can reduce the proliferation and survival of cancer cells and modulate immune function in autoimmune diseases.
Biochemical and Physiological Effects:
3-chloro-4-fluoro-N-(5-methyl-3-isoxazolyl)-1-benzothiophene-2-carboxamide has been shown to have a range of biochemical and physiological effects in preclinical studies. It has been shown to inhibit BTK activity in cancer cells and reduce their proliferation and survival. It has also been shown to reduce inflammation and improve immune function in animal models of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3-chloro-4-fluoro-N-(5-methyl-3-isoxazolyl)-1-benzothiophene-2-carboxamide is its specificity for BTK, which reduces the risk of off-target effects. It has also been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, one limitation of 3-chloro-4-fluoro-N-(5-methyl-3-isoxazolyl)-1-benzothiophene-2-carboxamide is its relatively low solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of 3-chloro-4-fluoro-N-(5-methyl-3-isoxazolyl)-1-benzothiophene-2-carboxamide. One area of interest is its potential use in combination with other therapies, such as chemotherapy or immunotherapy, to enhance their efficacy. Another area of interest is its potential use in the treatment of autoimmune diseases, where it has shown promising results in preclinical studies. Further studies are needed to fully understand the potential of 3-chloro-4-fluoro-N-(5-methyl-3-isoxazolyl)-1-benzothiophene-2-carboxamide in these and other areas.

Synthesis Methods

The synthesis of 3-chloro-4-fluoro-N-(5-methyl-3-isoxazolyl)-1-benzothiophene-2-carboxamide involves a multi-step process that begins with the reaction of 3-chloro-4-fluoroaniline with 5-methyl-3-isoxazolecarboxylic acid to form an intermediate product. This intermediate product is then reacted with 2-mercaptobenzothiazole to yield 3-chloro-4-fluoro-N-(5-methyl-3-isoxazolyl)-1-benzothiophene-2-carboxamide. The overall yield of the synthesis is reported to be around 25%.

Scientific Research Applications

3-chloro-4-fluoro-N-(5-methyl-3-isoxazolyl)-1-benzothiophene-2-carboxamide has been studied extensively for its potential therapeutic applications in various diseases, including autoimmune disorders and cancer. In preclinical studies, 3-chloro-4-fluoro-N-(5-methyl-3-isoxazolyl)-1-benzothiophene-2-carboxamide has shown promising results in inhibiting BTK and reducing the proliferation of cancer cells. It has also been shown to have anti-inflammatory effects and to improve immune function in animal models of autoimmune diseases.